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Compound of Interest

Compound Name: Ditungsten zirconium octaoxide

Cat. No.: B101891

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ditungsten zirconium octaoxide, also
known as zirconium tungstate. The information presented herein is intended to support
research and development activities by providing key data on its chemical properties,
synthesis, and applications.

Core Chemical and Physical Properties

Ditungsten zirconium octaoxide is an inorganic compound with the chemical formula
W2ZrQOes. It is also referred to as zirconium tungstate, with the formula Zr(WOa)2.[1][2] It is
recognized for its unique thermal and dielectric properties.

A summary of its key quantitative data is presented below:
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Property Value

Molecular Formula W2ZrOs

Molecular Weight 586.9 g/mol

CAS Number 16853-74-0
Appearance Powder[1]

Coefficient of Thermal Expansion -6.3 x 107% K-1[1]
Purity (typical) 99.7% (metals basis)[3]

Note: The molecular weight is calculated based on the standard atomic weights of its

constituent elements.

The calculation of the molecular weight is based on the following atomic weights:
e Tungsten (W): 183.84 u[4][5]

e Zirconium (Zr): 91.224 u[6][7]

e Oxygen (0O): 15.999 u[8][9]

Calculation: (2 x 183.84) + 91.224 + (8 x 15.999) = 367.68 + 91.224 + 127.992 = 586.896
g/mol

This value is consistent with the referenced literature.[1][10]

Experimental Protocols: Synthesis of Zirconium
Tungstate

While detailed experimental protocols for drug development applications are not prevalent for
this inorganic compound, a common application in materials science is the fabrication of
sputtering targets for thin-film deposition. The following outlines the general methodologies for
preparing materials for such processes.
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Objective: To prepare a zirconium tungstate target for use in physical vapor deposition
(sputtering) to create thin films.

Methodologies:
e Direct Sintering of Pre-synthesized Powder:
o Starting Material: Pure, pre-synthesized ZrW20s powder.

o Process: The powder is uniaxially and/or isostatically pressed into a dense pellet (the
"green body"). This is followed by sintering at elevated temperatures in a controlled
atmosphere to achieve the desired density and microstructure for the sputtering target.

o Reactive Sintering of Oxide Precursors:
o Starting Materials: Zirconium dioxide (ZrO2z) and tungsten trioxide (WQOs) powders.

o Process: The oxide powders are mixed in a stoichiometric or near-stoichiometric ratio. For
instance, a molar ratio of n(WO3):n(ZrOz) of 2.8:1 may be used to compensate for differing
sputtering yields. The mixed powders are then pressed and sintered. During sintering, the
oxides react to form the desired ZrW:0s phase.

o Co-sputtering from Separate Targets:

o Process: Instead of a single composite target, separate targets of ZrOz2 and WOs are used.
The sputtering process is alternated between the two targets, or they are sputtered
simultaneously, to deposit a mixed film on the substrate. The film composition is controlled
by adjusting the relative sputtering times or power applied to each target.

A visual representation of a generalized synthesis workflow is provided in the diagram below.
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Method 2: Reactive Sintering

—>
—
Method 1: Direct Sintering
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Diagram 1: Generalized workflows for the synthesis of zirconium tungstate sputtering targets.

Applications and Relevance to Research

Zirconium tungstate is primarily known for its unusual property of negative thermal expansion,
meaning it contracts when heated over a wide temperature range (0.3 to 1050 K).[1] This
makes it a valuable material in applications requiring thermal stability.

Key Applications:

o Composites: It is used as a filler in metal matrix, ceramic matrix, and polymer composites to
control the overall thermal expansion of the material.[1]

o Dielectric Materials: Due to its excellent dielectric properties, it finds use in ceramic
capacitors, microwave ceramics, and filters.[1]

o Catalysis: It can be used as a superacid catalyst in hydrocarbon isomerization and the
esterification of waste acid oil.[3]

e Optical and Luminescent Materials: It has applications in the performance improvement of
optical catalysts and luminescent materials.[1]
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While direct applications in drug development are not documented, its use in creating stable
substrates and components for analytical instrumentation could be of indirect relevance to the
field. There is no known biological role for zirconium, and it is considered to have low toxicity.[7]
[11]

Signaling Pathways and Biological Interactions

Currently, there is no evidence to suggest that ditungsten zirconium octaoxide is involved in
biological signaling pathways. As an inert inorganic ceramic material, it is not expected to have
specific interactions with biological systems in the manner of a pharmaceutical compound.
Research on this material is firmly rooted in materials science and chemistry.

The logical relationship of its composition is straightforward and can be visualized as follows:

W2ZrOs

2 atoms [1 atom

Tungsten (W) Oxygen (O)
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Diagram 2: Molecular composition of ditungsten zirconium octaoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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